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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)benzoic acid

Cat. No.: B1275807 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 4-(4-
Bromophenoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-(4-Bromophenoxy)benzoic acid, an aromatic carboxylic acid utilized in the

synthesis of pharmaceuticals and agrochemicals.[1] The information presented herein is

intended to support research and development activities by providing key data and

experimental context.

Core Physicochemical Data
A summary of the key quantitative physicochemical properties of 4-(4-
Bromophenoxy)benzoic acid is presented in Table 1. This data is essential for understanding

the compound's behavior in various experimental and formulation settings.

Table 1: Physicochemical Properties of 4-(4-Bromophenoxy)benzoic acid
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Property Value Source(s)

Molecular Formula C₁₃H₉BrO₃ [1][2][3][4]

Molecular Weight 293.11 g/mol [1][3]

Melting Point 185-192 °C [1]

187-190 °C [2][3]

Boiling Point 407.0 ± 25.0 °C (Predicted) [2][3]

pKa 4.27 ± 0.10 (Predicted) [3][4]

XLogP3 3.93960 [2]

Appearance White powder [1]

Purity ≥ 97% (HPLC) [1]

CAS Number 21120-68-3 [1][2][3]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are crucial for

the replication and validation of experimental results. The following sections outline generalized

protocols applicable to the characterization of organic acids like 4-(4-Bromophenoxy)benzoic
acid.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity. A common method for its

determination is the capillary melting point technique.

Methodology:

A small, finely powdered sample of the organic solid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.
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The temperature at which the solid begins to melt and the temperature at which it completely

liquefies are recorded as the melting range. For pure compounds, this range is typically

narrow.

Determination of Boiling Point
For non-volatile compounds, the boiling point is often predicted or determined under vacuum. A

standard experimental method for determining the boiling point of a liquid at atmospheric

pressure is distillation.

Methodology:

The liquid is placed in a distillation flask.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the flask.

The liquid is heated to its boiling point.

The temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure is recorded as the boiling point. This is indicated by a stable

temperature reading on the thermometer as the liquid actively boils and condenses.

Determination of pKa (Acid Dissociation Constant)
The pKa is a measure of the strength of an acid in solution. Potentiometric titration is a widely

used method to determine the pKa of an organic acid.

Methodology:

A known mass of the organic acid is dissolved in a suitable solvent, typically water or a

water-alcohol mixture.

A standardized solution of a strong base (e.g., NaOH) is gradually added to the acid solution.

The pH of the solution is monitored using a pH meter after each addition of the base.

A titration curve is generated by plotting the pH versus the volume of base added.
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The equivalence point is determined from the steepest part of the curve. The pKa is the pH

at the half-equivalence point, where half of the acid has been neutralized.[5]

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the synthesis and physicochemical

characterization of an organic acid like 4-(4-Bromophenoxy)benzoic acid.
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Caption: Experimental workflow for the synthesis and characterization of 4-(4-
Bromophenoxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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